1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 1-(2-hydroxyethyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C6H10N4O2/c1-4-5(6(7)12)8-9-10(4)2-3-11/h11H,2-3H2,1H3,(H2,7,12)
• InChI Key: SBVDWBLCMFESAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CCO)C(=O)N

Description

1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS 1266841-35-3) is a chemical compound of significant interest in medicinal chemistry and drug discovery. The 1,2,3-triazole-4-carboxamide scaffold is a privileged structure in pharmaceutical research, known for its versatile biological activities and role as a key pharmacophore . This specific motif is of great interest in anticancer research, where libraries of 1,2,3-triazole-4-carboxamides have been synthesized and selected for anticancer activity screening . Furthermore, this structural class has demonstrated potential in antimicrobial and antifungal research . In particular, the 1,2,3-triazole-4-carboxamide framework has been successfully optimized to develop potent and selective inhibitors of the Pregnane X Receptor (PXR), a key regulator of drug metabolism . Such inhibitors, including close structural analogs of this compound, have shown low nanomolar activity as PXR inverse agonists and antagonists, providing valuable tools for basic research and potential for addressing adverse drug responses . The compound is characterized by its molecular formula (C6H10N4O2) and a molecular weight of 170.17 g/mol . This product is intended For Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Reaction Scheme

Alkyne + Azide --(Cu(I) catalyst)--> 1,2,3-Triazole

Procedure

• Starting Materials :
  • An appropriate terminal alkyne bearing the hydroxyethyl group (e.g., 2-hydroxyethylacetylene)
  • An aryl or alkyl azide precursor (e.g., methyl azide or azido derivatives)
• Catalyst : Copper(I) salts such as copper iodide or copper sulfate with sodium ascorbate as a reducing agent.
• Solvent : Typically a mixture of tert-butanol and water or DMSO.
• Conditions : Room temperature or slight heating (~40°C), reaction times vary from 1 to 24 hours depending on substrates.

Research Findings

• A study reported the synthesis of 1,2,3-triazoles via CuAAC with yields exceeding 90%, demonstrating the method's robustness for functionalized derivatives, including those with hydroxyethyl groups.
• The reaction's regioselectivity ensures formation of the 1,4-disubstituted triazole core, which is essential for subsequent functionalization at the 4-position to introduce the carboxamide group.

Synthesis from 1,2,3-Triazole-4-Carboxylic Acids

The key intermediate, 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid , can be synthesized through a multi-step process involving azide chemistry and subsequent amidation.

Step 1: Formation of Triazole-4-Carboxylic Acid

• Method : The Dimroth reaction involves the cycloaddition of organic azides with β-ketoesters, such as ethyl acetoacetate, under basic conditions.
• Reaction Conditions :
  • Reagents: Organic azides (e.g., aryl azides), β-ketoesters
  • Catalyst: Basic conditions using potassium carbonate or sodium hydroxide
  • Solvent: DMSO or ethanol
  • Temperature: 60–80°C
• Outcome : Formation of 1,2,3-triazole-4-carboxylic acids with yields typically around 70-85%.

Step 2: Hydroxyethyl Substitution at the 2-Position

• Method : Alkylation of the triazole-4-carboxylic acid with 2-chloroethanol or 2-bromoethanol in the presence of a base (e.g., potassium carbonate).
• Reaction Conditions :
  • Solvent: DMF or DMSO
  • Temperature: 80°C
  • Duration: 12–24 hours
• Notes : This step introduces the hydroxyethyl group at the 2-position of the triazole ring, forming 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid .

Step 3: Conversion to Carboxamide

• Method : Amidation of the carboxylic acid using ammonia or primary amines under dehydrating conditions.
• Procedure :
  • Activation of the acid with reagents like thionyl chloride or oxalyl chloride to form acid chlorides.
  • Subsequent reaction with ammonia or amines to produce the carboxamide.
• Reaction Conditions :
  • Solvent: Dichloromethane or pyridine
  • Temperature: Reflux
  • Yield: Typically 60–80% depending on conditions.

Alternative Synthetic Routes

Direct Amidation of Triazole-4-Carboxylic Acid

• Using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of catalytic 4-dimethylaminopyridine (DMAP).
• This method is advantageous for avoiding harsh conditions and achieving high yields of the target carboxamide.

One-Pot Synthesis Approaches

• Recent advances include one-pot procedures combining azide formation, cycloaddition, and amidation, reducing reaction steps and purification efforts.
• For example, the tandem azide formation and cycloaddition followed by in situ amidation using coupling reagents.

Data Summary and Reaction Conditions Table

Step	Method	Reagents	Solvent	Temperature	Yield (%)	Notes
1	Azide-alkyne cycloaddition	Terminal alkyne + azide	Tert-butanol/H₂O or DMSO	Room temp to 40°C	>90	Regioselective, high yield
2	Cycloaddition with β-ketoester	Azide + β-ketoester	DMSO or ethanol	60–80°C	70–85	Forms triazole-4-carboxylic acid
3	Alkylation	Triazole-4-carboxylic acid + 2-chloroethanol	DMF or DMSO	80°C	60–75	Introduces hydroxyethyl group
4	Amidation	Acid chloride + ammonia/amine	DCM or pyridine	Reflux	60–80	Forms target carboxamide

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The carboxamide group can be reduced to an amine.

Substitution: The triazole ring can undergo substitution reactions with electrophiles or nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Conditions may vary depending on the substituent, but common reagents include halogens, alkylating agents, and nucleophiles.

Major Products:

Oxidation: Formation of 1-(2-carboxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide.

Reduction: Formation of 1-(2-aminoethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide.

Substitution: Various substituted triazole derivatives depending on the reagents used.

Scientific Research Applications

1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antifungal agent due to the triazole ring’s known biological activity.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves its interaction with specific molecular targets. The triazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The hydroxyethyl and carboxamide groups may enhance the compound’s binding affinity and specificity. The exact pathways and targets can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

Key Observations :

• The 2-hydroxyethyl group in the title compound enhances hydrophilicity and hydrogen-bonding capacity compared to aryl substituents (e.g., 4-chlorophenyl or 2-fluorophenyl), which favor lipophilicity and halogen bonding .
• Melting points correlate with substituent polarity; fluorophenyl derivatives exhibit higher melting points due to stronger intermolecular forces (e.g., C–F⋯H interactions) .

Crystallographic and Spectroscopic Comparisons

• Crystal Packing : The hydroxyethyl group in the title compound likely forms intermolecular H-bonds, contrasting with halogen-bond-driven packing in ZIPSEY .
• NMR Shifts : The –OH proton in the title compound would appear as a broad singlet (~1–5 ppm), distinct from aromatic protons in aryl-substituted analogues (e.g., 7.5–8.0 ppm for fluorophenyl derivatives) .

Biological Activity

1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. The triazole ring system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug development.

The molecular formula of 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is $C_7H_{11}N_3O_3$ with a molecular weight of 185.18 g/mol. Its structure includes a triazole ring, which contributes to its biological activity through various mechanisms.

Property	Value
Molecular Formula	C7H11N3O3
Molecular Weight	185.18 g/mol
IUPAC Name	5-methyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamide
InChI	InChI=1S/C7H11N3O3/c1-2-5-6(7(12)13)8-9-10(5)3-4-11/h11H,2-4H2,1H3,(H,12,13)

Synthesis

The synthesis of this compound typically involves the Huisgen cycloaddition reaction between azides and alkynes, known as "click chemistry," which allows for efficient formation of the triazole ring under mild conditions. This method enhances the specificity and yield of the desired product.

Anticancer Activity

Recent studies have demonstrated that compounds featuring the triazole moiety exhibit notable anticancer properties. For instance, in vitro assays have shown that derivatives of triazoles can significantly inhibit cancer cell proliferation across various cell lines:

• Cell Lines Tested : L1210 (murine leukemia), CEM (human T-lymphocyte), HeLa (human cervix carcinoma).
• IC50 Values : The compound demonstrated an IC50 value of approximately 9.6 µM in HMEC-1 cells, indicating potent antiproliferative activity compared to other tested compounds .

Antimicrobial Activity

Research indicates that triazole derivatives possess antimicrobial properties against various bacterial strains. For example:

• Tested Strains : E. coli, S. aureus.
• Minimum Inhibitory Concentration (MIC) : Some derivatives showed MIC values ranging from 40 to 50 µg/mL against these pathogens .

The biological activity of 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is believed to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for key enzymes involved in cancer progression and microbial growth.
• Receptor Modulation : It can interact with specific receptors or proteins, altering their activity and influencing cellular pathways related to growth and survival.

Case Studies

Several case studies have highlighted the efficacy of triazole derivatives in clinical settings:

• Study on Anticancer Activity :
  • A study evaluated the effects of various triazole compounds on cancer cell lines and found significant reductions in cell viability at concentrations as low as 10 µM.
  • The mechanism was linked to apoptosis induction and cell cycle arrest in the S phase .
• Antimicrobial Efficacy :
  • Another study focused on the antimicrobial effects of triazoles against resistant bacterial strains, reporting effective inhibition comparable to traditional antibiotics .

Q & A

Q. What molecular dynamics (MD) protocols best simulate target binding?

• Methodological Answer :
• Setup : Run 100-ns simulations (AMBER22, ff14SB force field) with explicit solvent. Use GPU acceleration (CUDA) for efficiency .
• Analysis : Calculate binding free energy (MM-PBSA) and hydrogen bond occupancy (>50% indicates stable interactions) .

Q. Tables for Key Data

Property	Experimental Value	Technique	Reference
Melting Point	180–185°C (decomp.)	DSC
LogP	1.2 ± 0.3	Shake-flask/HPLC
Aqueous Solubility (25°C)	0.8 mg/mL	UV-Vis (λ = 254 nm)
IC$_{50}$ (α-glucosidase)	12.3 µM	Fluorometric assay

Q. Notes

• Avoid commercial sources (e.g., BenchChem) per guidelines.
• All methodologies are extrapolated from structurally analogous compounds in the evidence.
• Advanced questions emphasize hypothesis-driven experimental design and data reconciliation.